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Compound of Interest

Compound Name: Acetophenone, 4',4'''-ethylenedi-

Cat. No.: B1294620 Get Quote

Essential Safety and Handling Guide for
Acetophenone, 4',4'''-ethylenedi-
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of Acetophenone, 4',4'''-ethylenedi- (CAS No. 793-06-6), also known as 4,4'-

Diacetylbibenzyl. Adherence to these guidelines is essential for ensuring laboratory safety and

procedural accuracy.

Chemical Identifier:

Name: Acetophenone, 4',4'''-ethylenedi-

Synonyms: 4,4'-Diacetylbibenzyl, Ethanone, 1,1'-(1,2-ethanediyldi-4,1-phenylene)bis-[1][2]

CAS Number: 793-06-6[1][2]

Molecular Formula: C₁₈H₁₈O₂[2]

Molecular Weight: 266.33 g/mol [2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Acetophenone, 4',4'''-ethylenedi- is classified as a hazardous substance that requires

specific safety precautions. The primary hazards associated with this chemical are:

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1]

The following personal protective equipment is mandatory when handling this substance to

mitigate exposure risks.

Recommended Personal Protective Equipment
Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][4][5]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber with a

thickness of 0.7 mm, tested to

EN 374).[6] A lab coat or other

protective clothing is also

required.[1][5]

Prevents direct skin contact,

which can lead to irritation.[1]

Respiratory Protection

Use in a well-ventilated area.

[7] If ventilation is inadequate

or for large-scale operations, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[5]

Minimizes the risk of inhaling

dust or vapors, which may

cause respiratory irritation.[1]

Operational and Disposal Plans
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Safe Handling and Storage
Handling:

Avoid all personal contact, including the inhalation of dust or vapors.[7]

Use in a well-ventilated area, preferably within a chemical fume hood.[7]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3]

Keep containers tightly closed when not in use.[3][6][7]

Avoid the formation of dust and aerosols.

Storage:

Store in a cool, dry, and well-ventilated area.[6][7]

Keep away from incompatible materials such as strong oxidizing agents.

Store in the original, clearly labeled container.[7]

Spill and Emergency Procedures
Small Spills:

Ensure adequate ventilation and wear appropriate PPE.

Avoid breathing dust.[1]

Carefully sweep up the solid material, avoiding dust generation, and place it into a

suitable, labeled container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Large Spills:
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Evacuate the area immediately.

Alert emergency responders.

Wear a self-contained breathing apparatus and full protective clothing.[3]

Prevent the spilled material from entering drains or waterways.[6]

First Aid:

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

attention.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][3]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[3][4]

Disposal
Dispose of waste material in accordance with all applicable local, state, and federal

regulations.

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

Experimental Protocol: Weighing and Dissolving
Acetophenone, 4',4'''-ethylenedi-
This protocol outlines the steps for safely weighing and dissolving solid Acetophenone, 4',4'''-
ethylenedi- for experimental use.

Preparation and PPE:
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Don all required PPE as specified in the table above (safety goggles, lab coat, and

chemical-resistant gloves).

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Weighing:

Place a clean, dry weigh boat on an analytical balance within the fume hood and tare the

balance.

Carefully transfer the desired amount of Acetophenone, 4',4'''-ethylenedi- from the stock

container to the weigh boat using a clean spatula.

Record the exact weight.

Securely close the stock container immediately after use.

Dissolving:

Place a beaker containing the appropriate solvent and a magnetic stir bar on a stir plate

within the fume hood.

Carefully add the weighed Acetophenone, 4',4'''-ethylenedi- to the solvent.

Turn on the stirrer to facilitate dissolution. Gentle heating may be applied if the

substance's solubility properties permit and it is safe to do so.

Cleanup:

Dispose of the used weigh boat and any contaminated materials (e.g., paper towels) in the

designated solid waste container.

Wipe down the spatula, balance, and work surface with an appropriate cleaning agent.

Wash hands thoroughly after completing the procedure and removing PPE.

Visual Safety Guide
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The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling chemical substances like Acetophenone, 4',4'''-
ethylenedi-.
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PPE Selection Workflow for Chemical Handling

Hazard Assessment

PPE Selection

Operational Procedure

Identify Chemical
(Acetophenone, 4',4'''-ethylenedi-)

Review Safety Data Sheet (SDS)

Identify Hazards
- Skin Irritation
- Eye Irritation

- Respiratory Irritation

Select Eye Protection:
Chemical Goggles / Face Shield

Eye Hazard

Select Skin Protection:
Gloves & Lab Coat

Skin Hazard

Select Respiratory Protection:
Fume Hood / Respirator

Inhalation Hazard

Handle Chemical Safely

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE for chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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